Cas no 2228918-64-5 ({1-(2-phenylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-phenylphenyl)methylcyclopropyl}methanol
• CAS No: 2228918-64-5
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 6449572
• PubChem ID: 165618581
• Update Time: 2025-10-29

{1-(2-phenylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-phenylphenyl)methylcyclopropyl}methanol
• EN300-1861335
• {1-[(2-phenylphenyl)methyl]cyclopropyl}methanol
• 2228918-64-5

• Inchi： 1S/C17H18O/c18-13-17(10-11-17)12-15-8-4-5-9-16(15)14-6-2-1-3-7-14/h1-9,18H,10-13H2
• InChI Key： VBFUNGWJQLWWLS-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=CC=C2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2-phenylphenyl)methylcyclopropyl}methanol

{1-(2-phenylphenyl)methylcyclopropyl}methanol: A Comprehensive Overview

The compound {1-(2-phenylphenyl)methylcyclopropyl}methanol, identified by the CAS number 2228918-64-5, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropane ring, a methoxy group, and a substituted phenyl moiety. The integration of these structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of {1-(2-phenylphenyl)methylcyclopropyl}methanol in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug discovery, particularly in the development of novel therapeutic agents. The molecule's ability to interact with specific biological targets has been investigated through computational modeling and in vitro assays, revealing promising pharmacological profiles.

One of the key features of this compound is its stereochemistry, which plays a crucial role in determining its biological activity. The cyclopropane ring introduces strain into the molecule, making it highly reactive under certain conditions. This property has been leveraged in various synthetic strategies to construct more complex molecules with enhanced functionality. For instance, recent advancements in asymmetric synthesis have enabled the selective formation of enantiomerically pure derivatives of {1-(2-phenylphenyl)methylcyclopropyl}methanol, opening new avenues for chiral drug design.

The synthesis of {1-(2-phenylphenyl)methylcyclopropyl}methanol involves a series of carefully designed reactions that highlight the principles of organic chemistry. Starting from readily available starting materials, chemists employ techniques such as Friedel-Crafts alkylation, Grignard reactions, and ring-closing metathesis to assemble the molecule's intricate architecture. These methods not only demonstrate the versatility of modern synthetic techniques but also underscore the importance of understanding reaction mechanisms in achieving desired molecular structures.

In terms of applications, {1-(2-phenylphenyl)methylcyclopropyl}methanol has shown promise in materials science as well. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for the development of advanced materials, such as polymers and nanoparticles. Recent research has focused on its use as a building block for self-assembling systems, where its unique geometry facilitates the formation of ordered nanostructures with potential applications in electronics and catalysis.

Furthermore, the environmental impact of {1-(2-phenylphenyl)methylcyclopropyl}methanol has been a topic of interest among chemists. Studies have examined its biodegradability and toxicity profiles under various conditions, providing valuable insights into its safety and sustainability. These findings are particularly relevant for industries that rely on chemical compounds for production processes, as they emphasize the need for eco-friendly alternatives in modern manufacturing.

In conclusion, {1-(2-phenylphenyl)methylcyclopropyl}methanol (CAS No. 2228918-64-5) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, reactivity, and potential for further modification make it an invaluable tool for researchers seeking to advance scientific knowledge and develop innovative solutions to real-world challenges.